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Compound of Interest

Compound Name: Acetohydrazide-D3

Cat. No.: B590809 Get Quote

In-Depth Technical Guide to Acetohydrazide-D3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acetohydrazide-D3, a deuterated

analog of acetohydrazide. This document details its fundamental properties, a representative

synthetic protocol, and its primary application as an internal standard in quantitative

bioanalysis. The information is intended to support researchers in drug metabolism,

pharmacokinetics (DMPK), and other fields where precise quantification of acetohydrazide is

critical.

Core Data Presentation
The key quantitative data for Acetohydrazide-D3 are summarized in the table below for quick

reference.

Parameter Value Reference(s)

CAS Number 1028333-41-6 [1]

Molecular Formula C₂H₃D₃N₂O [1]

Molecular Weight 77.10 g/mol [1]

Synonyms Acetic-2,2,2-D3 Acid Hydrazide [1]
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Experimental Protocols
Synthesis of Acetohydrazide-D3
The synthesis of Acetohydrazide-D3 involves the reaction of a deuterated acetic acid

derivative with hydrazine hydrate. This method is a modification of the standard synthesis of

acetohydrazide.

Objective: To synthesize Acetohydrazide-D3 via hydrazinolysis of a deuterated ethyl acetate

precursor.

Materials:

Ethyl acetate-d3

Hydrazine hydrate (99%)

Absolute Ethanol

Procedure:

Dissolve ethyl acetate-d3 (1 equivalent) in absolute ethanol in a round-bottom flask.

Add hydrazine hydrate (2 equivalents) to the solution.

Reflux the reaction mixture for 6-12 hours. The progress of the reaction can be monitored by

Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

The precipitated solid, Acetohydrazide-D3, is then collected by filtration.

Wash the collected solid with cold ethanol and dry under vacuum to yield the final product.

This protocol is adapted from general procedures for the synthesis of hydrazides from esters.

Mandatory Visualization
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The following diagrams illustrate the logical relationships and workflows pertinent to the

synthesis and application of Acetohydrazide-D3.
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Synthesis Pathway for Acetohydrazide-D3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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